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Introduction
Flutianil is a novel fungicide belonging to the cyano-methylene thiazolidine chemical class.[1]

It exhibits high efficacy specifically against a wide range of powdery mildew species across

various crops.[1][2] Its unique mode of action, classified under the Fungicide Resistance Action

Committee (FRAC) Group U13, makes it a critical tool in integrated pest management (IPM)

and fungicide resistance management programs.[3][4] Flutianil has demonstrated excellent

residual, translaminar, and curative activities, as well as rainfastness.[1][5][6] This document

provides detailed application notes and experimental protocols for the effective use of Flutianil
in a research and crop protection context.

Quantitative Data Summary
Table 1: Efficacy of Flutianil Against Powdery Mildew on
Various Crops
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Crop Pathogen
Application
Concentration
(mg/L)

Control
Efficacy (%)

Reference

Cucumber
Podosphaera

xanthii
10 100 [1]

Eggplant Powdery Mildew 10 100 [7]

Grape Powdery Mildew 10 100 [7]

Wheat Powdery Mildew 10 100 [7]

Table 2: Recommended Application Rates for Gatten®
(5% Flutianil EC)
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Crop

Maximum
Single
Application
Rate (lb
a.i./A)

Maximum
Annual/Sea
sonal
Application
Rate (lb
a.i./A)

Maximum
Number of
Application
s

Minimum
Retreatmen
t Interval
(days)

Pre-Harvest
Interval
(PHI) (days)

Apples 0.04 0.16 4 7 14

Cherries 0.04 0.16 4 7 3

Grapes 0.04 0.16 4 7 14

Cantaloupes 0.04 0.20 5 7 0

Strawberries 0.04 0.20 5 7 0

Cucumbers 0.04
0.20 (per

season)

10 (per

season)
7 0

Squash 0.04
0.20 (per

season)

10 (per

season)
7 0

Data sourced

from

Minnesota

Department

of Agriculture

and product

labels.[3][4]

Mode of Action
Flutianil possesses a novel and specific mode of action against powdery mildew.[1] Unlike

many other fungicides, it does not inhibit the initial stages of fungal infection such as conidium

germination or appressorium formation.[1][6] Instead, its primary action occurs after the fungus

has penetrated the host plant cell.

Flutianil specifically inhibits the formation and function of the haustorium, the specialized

feeding structure of obligate biotrophic fungi like powdery mildew.[1][7][8] By disrupting the
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haustorium, Flutianil prevents the fungus from absorbing nutrients from the host plant, which is

essential for its growth and reproduction.[5][8] This leads to the cessation of fungal

development, including the elongation of secondary hyphae.[1] Morphological studies have

shown that Flutianil causes the extra-haustorial matrix and the fungal cell wall to become

obscured.[7][8] This unique mechanism means there is no known cross-resistance with other

fungicide classes.[1][2]
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Powdery Mildew Infection Process

Flutianil Intervention

Conidium lands on leaf Germination & Appressorium Formation Host Cell Penetration Haustorium Formation Nutrient Absorption Secondary Hyphal Growth & Sporulation

Flutianil Application Inhibition of Haustorium
Function & Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

